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Compound of Interest

Compound Name:
2-((4-Methoxybenzyl)oxy)acetic

acid

Cat. No.: B1313536 Get Quote

Technical Guide: Solubility Profile of 2-((4-
Methoxybenzyl)oxy)acetic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-((4-
Methoxybenzyl)oxy)acetic acid in common organic solvents. The information contained

herein is intended to support research, development, and formulation activities involving this

compound.

Core Compound Information
IUPAC Name 2-((4-Methoxybenzyl)oxy)acetic acid

CAS Number 88920-24-5

Molecular Formula C10H12O4

Molecular Weight 196.2 g/mol

Physical Form White to yellow powder or crystals

Qualitative Solubility Data
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Quantitative solubility data for 2-((4-Methoxybenzyl)oxy)acetic acid in a range of common

organic solvents is not readily available in published literature. However, qualitative

assessments indicate slight solubility in the following solvents.

Solvent Category Solvent Qualitative Solubility

Alcohols Methanol Slightly Soluble[1]

Sulfoxides Dimethyl Sulfoxide (DMSO) Slightly Soluble[1]

Halogenated Alkanes Chloroform Slightly Soluble[1]

Experimental Protocols for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a solid

compound like 2-((4-Methoxybenzyl)oxy)acetic acid in an organic solvent. This method is

based on the principle of achieving a saturated solution at a specific temperature and then

quantifying the concentration of the dissolved solute.

Materials and Equipment:
2-((4-Methoxybenzyl)oxy)acetic acid

Selected organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane)

Analytical balance

Vials with screw caps

Constant temperature shaker or water bath

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector, or a UV-Vis spectrophotometer

Volumetric flasks and pipettes
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Procedure:
Preparation of Supersaturated Solutions:

Add an excess amount of 2-((4-Methoxybenzyl)oxy)acetic acid to a series of vials.

To each vial, add a known volume of a specific organic solvent.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker or water bath set to the desired

experimental temperature (e.g., 25 °C).

Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached. The solution should have visible undissolved solid material at the bottom.

Sample Collection and Preparation:

Allow the vials to stand undisturbed at the experimental temperature for a short period to

allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the supernatant through a syringe filter into a pre-weighed volumetric

flask to remove any undissolved solid.

Quantification:

Dilute the filtered sample with a suitable solvent to a concentration within the linear range

of the analytical method.

Analyze the diluted sample using a validated HPLC or UV-Vis spectrophotometry method

to determine the concentration of 2-((4-Methoxybenzyl)oxy)acetic acid.

Prepare a calibration curve using standard solutions of known concentrations to accurately

quantify the solute concentration in the experimental samples.
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Calculation of Solubility:

Calculate the solubility of 2-((4-Methoxybenzyl)oxy)acetic acid in the solvent at the

specified temperature, expressed in units such as mg/mL or mol/L, taking into account the

dilution factor.

Logical Workflow for Solvent Selection
The following diagram illustrates a logical workflow for selecting an appropriate solvent for 2-
((4-Methoxybenzyl)oxy)acetic acid based on experimental solubility determination.
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Define Application Requirements
(e.g., Crystallization, Reaction, Formulation)
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Perform Qualitative
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(for 'Slightly Soluble' and 'Soluble' candidates)

Proceed if not 'Insoluble'
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Refine Solvent System
(e.g., Co-solvents, Anti-solvents)

Final Solvent System Selection

Click to download full resolution via product page

Caption: Solvent selection workflow for 2-((4-Methoxybenzyl)oxy)acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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